Cas no 479-25-4 (3-formyl-2,4-dihydroxy-6-methylbenzoic acid)

• Product Name: 3-formyl-2,4-dihydroxy-6-methylbenzoic acid
• CAS No: 479-25-4
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 1518404
• Update Time: 2024-08-23

3-formyl-2,4-dihydroxy-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-2,4-dihydroxy-6-methylbenzoic acid
• Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-
• Haematommic acid

• Inchi： 1S/C9H8O5/c1-4-2-6(11)5(3-10)8(12)7(4)9(13)14/h2-3,11-12H,1H3,(H,13,14)
• InChI Key： KCOOTJRKKIDHTM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C)C=C(O)C(C=O)=C1O

Computed Properties

• Exact Mass: 196.03714

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Melting Point: 172-173 °C
• Boiling Point: 342.8±42.0 °C(Predicted)
• PSA: 94.83
• pka: 2.74±0.25(Predicted)